Cas no 2228115-35-1 (5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2228115-35-1
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• CID: 5888756
• PubChem ID: 82634860
• Update Time: 2025-10-23

5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid
• 5-[2-methoxy-5-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
• EN300-1965365
• 2228115-35-1

• Inchi： 1S/C12H9F3N2O3/c1-20-10-3-2-6(12(13,14)15)4-7(10)8-5-9(11(18)19)17-16-8/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： JWSPHTBZGFSIPR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=C(C(=O)O)NN=1)OC)(F)F

Computed Properties

• Exact Mass: 286.05652664g/mol
• Monoisotopic Mass: 286.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid

5-2-Methoxy-5-(Trifluoromethyl)Phenyl-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228115-35-1, known as 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid, is a highly specialized organic compound with significant applications in the fields of chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural features and promising functional properties. Recent studies have highlighted its potential in various research domains, making it a subject of interest for both academic and industrial researchers.

5-2-Methoxy-5-(trifluoromethyl)phenyl is a key structural component of this compound, contributing to its stability and reactivity. The presence of the methoxy group and the trifluoromethyl group introduces electronic effects that enhance the compound's versatility. These groups not only influence the compound's physical properties but also play a crucial role in its chemical reactivity. The pyrazole ring, a five-membered heterocyclic structure, further adds to the compound's uniqueness by providing additional sites for functionalization and interaction.

The synthesis of 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid involves a series of intricate chemical reactions, including coupling reactions, oxidation processes, and cyclization steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production techniques.

In terms of applications, this compound has shown promise in the development of advanced materials, such as high-performance polymers and optoelectronic devices. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry. Additionally, studies have demonstrated its potential as a precursor for bioactive molecules, particularly in drug discovery programs targeting specific biological pathways.

Recent research has focused on the biochemical properties of 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid, revealing its interaction with various enzymes and receptors. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its role in disease treatment.

The structural versatility of this compound also makes it an attractive candidate for use in nanotechnology applications. Its ability to self-assemble into ordered nanostructures has been explored in recent studies, highlighting its potential in creating advanced materials with tailored properties. The incorporation of this compound into nanocomposites has shown enhanced mechanical and thermal stability, making it suitable for high-tech applications.

In conclusion, 5-2-methoxy-5-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic acid is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to the advancement of science and technology.